Cas no 85516-14-9 ()

• CAS No: 85516-14-9
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 6772906
• PubChem ID: 3764405
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H10N2O2S/c1-7-11(16-6-10(14)15)13-9-5-3-2-4-8(9)12-7/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： MMULDMVRBPVEHY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines